1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one;hydrochloride” is a chemical compound with the CAS Number: 2361644-12-2 . It has a molecular weight of 203.71 . The compound is in the form of a powder and is stored at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H17NO.ClH/c1-9-4-3-5-10(2,11-9)7-8(12)6-9;/h11H,3-7H2,1-2H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 203.71 .Scientific Research Applications
Synthesis and Structural Characterization
1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one and its derivatives have been synthesized and extensively characterized, showcasing their potential as scaffolds in chemical synthesis. Venkateswaramoorthi et al. (2012) detailed the synthesis, spectral characterization, and the conformational study of these compounds, highlighting their boat–chair conformation and interactions within crystal structures through N-H...O-C intermolecular hydrogen bonds. This study opens avenues for exploring these compounds in designing new materials or drugs with specific conformational requirements (Venkateswaramoorthi, Xavier, Krishnasamy, & Saleem, 2012).
Structural and Conformational Insights
Fernández et al. (1995) provided in-depth structural and conformational analyses of esters derived from related structures, underscoring the stereoelectronic effects deduced from NMR spectroscopy and X-ray diffraction. These findings are crucial for understanding the chemical behavior and potential applications of 1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one derivatives in pharmacological and material science research (Fernández, Huertas, Gálvez, Server-Carrió, Ripoll, Orjales, Beriša, & Labeaga, 1995).
Potential Pharmacological Applications
While focusing on the scientific research applications and excluding direct drug use and dosage information, it's noteworthy to mention the structural studies that hint at pharmacological potentials. For instance, studies on amides and esters derived from similar bicyclic structures reveal their preferred conformational states and interactions, which are foundational for designing molecules with targeted biological activities (Fernández et al., 1995; Iriepa, Gil-Alberdi, Gálvez, Sanz-Aparicio, Fonseca, Orjales, Beriša, & Labeaga, 1995).
Reactivity and Chemical Transformations
The reactivity of 1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one derivatives has been explored through various chemical transformations, providing insights into their potential as intermediates in synthetic organic chemistry. Vatsadze et al. (2006) discussed a stereoselective intramolecular redox reaction, showcasing the versatility of these compounds in facilitating complex chemical reactions (Vatsadze, Tyurin, Zatsman, Manaenkova, Semashko, Krut’ko, Zyk, Churakov, & Kuz'mina, 2006).
Molecular Complexity and Synthesis Routes
Novel routes to synthesizing complex molecular structures using 1,5-Dimethyl-9-azabicyclo[3.3.1]nonan-3-one as a building block have been demonstrated. Garrido, Nieto, and Díez (2013) described an enantioselective synthesis approach that leverages the structural features of these bicyclic compounds, highlighting their utility in generating molecular complexity with potential applications in drug discovery and development (Garrido, Nieto, & Díez, 2013).
Safety and Hazards
Future Directions
The azabicyclo[3.3.1]nonane moiety is predominant in many biologically active natural products and has become an enticing target for organic chemists . Many derivatives of azabicyclo[3.3.1]nonane are attractive to researchers for use in asymmetric catalysis or as potent anticancer entities . Therefore, future research may focus on the development of new synthetic routes and applications for these compounds .
properties
IUPAC Name |
1,5-dimethyl-9-azabicyclo[3.3.1]nonan-3-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO.ClH/c1-9-4-3-5-10(2,11-9)7-8(12)6-9;/h11H,3-7H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUPUIRXWYFYJNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCCC(N1)(CC(=O)C2)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.